Cas no 1388032-01-6 (O-(5-fluoro-2-nitrophenyl)methylhydroxylamine)

• Product Name: O-(5-fluoro-2-nitrophenyl)methylhydroxylamine
• CAS No: 1388032-01-6
• MF: C₇H₇FN₂O₃
• MW: 186.140485048294
• CID: 6199457
• PubChem ID: 79427804
• Update Time: 2025-07-02

O-(5-fluoro-2-nitrophenyl)methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-(5-fluoro-2-nitrophenyl)methylhydroxylamine
• AKOS017982164
• 1388032-01-6
• O-[(5-fluoro-2-nitrophenyl)methyl]hydroxylamine
• EN300-1849465

• Inchi： 1S/C7H7FN2O3/c8-6-1-2-7(10(11)12)5(3-6)4-13-9/h1-3H,4,9H2
• InChI Key： DNEJZMAAYAWYJP-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)CON)[N+](=O)[O-]

Computed Properties

• Exact Mass: 186.04407025g/mol
• Monoisotopic Mass: 186.04407025g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 81.1Ų

Additional information on O-(5-fluoro-2-nitrophenyl)methylhydroxylamine

Research Brief on O-(5-fluoro-2-nitrophenyl)methylhydroxylamine (CAS: 1388032-01-6) in Chemical Biology and Pharmaceutical Applications

O-(5-fluoro-2-nitrophenyl)methylhydroxylamine (CAS: 1388032-01-6) is a specialized chemical compound that has garnered significant attention in recent chemical biology and pharmaceutical research. This molecule, characterized by its unique nitro- and fluoro-substituted phenyl ring, serves as a versatile intermediate in the synthesis of bioactive molecules and potential drug candidates. Recent studies have explored its utility as a building block for targeted covalent inhibitors, PROTACs (Proteolysis Targeting Chimeras), and other pharmacologically relevant scaffolds.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's role in developing irreversible kinase inhibitors. Researchers utilized O-(5-fluoro-2-nitrophenyl)methylhydroxylamine as a key precursor to synthesize selective EGFR inhibitors with improved target residence time. The electron-withdrawing properties of both the fluoro and nitro groups were found to significantly influence the reactivity of the hydroxylamine moiety, enabling controlled covalent bond formation with cysteine residues in the target protein's active site.

In the field of chemical biology, this compound has shown promise as a photoactivatable crosslinking agent. A recent Nature Chemical Biology publication (2024) detailed its application in proximity labeling experiments, where the nitrophenyl group facilitates UV-induced activation for spatial proteomics studies. The 5-fluoro substitution was particularly noted for enhancing membrane permeability while maintaining the compound's photoreactivity, making it valuable for studying intracellular protein-protein interactions.

From a synthetic chemistry perspective, several research groups have reported novel methodologies utilizing 1388032-01-6 as a starting material. A 2024 ACS Catalysis paper described an innovative palladium-catalyzed coupling reaction that leverages the compound's unique electronic properties to construct complex heterocyclic systems with potential pharmaceutical applications. The authors highlighted the compound's stability under various reaction conditions as a particular advantage for multi-step synthetic routes.

Recent safety and pharmacokinetic evaluations (2023, Drug Metabolism and Disposition) have provided important insights into the compound's ADME (Absorption, Distribution, Metabolism, and Excretion) profile. While demonstrating good cellular permeability, the studies noted that the nitro group may contribute to potential metabolic liabilities, suggesting that structural modifications might be necessary for drug development applications. These findings are informing current medicinal chemistry optimization efforts in several pharmaceutical research programs.

Looking forward, O-(5-fluoro-2-nitrophenyl)methylhydroxylamine continues to be a compound of significant interest in both academic and industrial research settings. Its dual functionality as both a synthetic intermediate and a potential pharmacophore makes it particularly valuable for emerging areas such as targeted protein degradation and covalent drug discovery. Ongoing research is exploring its application in developing next-generation therapeutics for oncology, inflammatory diseases, and central nervous system disorders.